

An In-Depth Technical Guide to 6-Hydroxymelatonin Glucuronide Excretion Patterns in Humans

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 6-Hydroxymelatonin glucuronide

CAS No.: 94840-69-4

Cat. No.: B1230386

[Get Quote](#)

Section 1: Introduction to aMT6g as a Core Circadian Biomarker

Melatonin (N-acetyl-5-methoxytryptamine) is a neurohormone primarily synthesized by the pineal gland, serving as a critical regulator of the body's sleep-wake cycle and other circadian rhythms.[1][2] Its secretion is tightly controlled by the suprachiasmatic nucleus (SCN), the body's master clock, leading to a distinct pattern of low levels during the day and a significant surge at night. This rhythmic profile has earned melatonin the moniker "the hormone of darkness."

Directly measuring melatonin in blood or saliva provides a real-time snapshot of its circadian phase, but requires invasive and frequent sampling, which is often impractical for large-scale or longitudinal studies.[3] A more robust and non-invasive approach involves the quantification of its major urinary metabolites. After its release, melatonin is rapidly metabolized in the liver, primarily into 6-hydroxymelatonin, which is then conjugated to form 6-hydroxymelatonin sulfate

(aMT6s) and **6-hydroxymelatonin glucuronide** (aMT6g).[4][5] These water-soluble conjugates are subsequently excreted in the urine.

The total urinary excretion of these metabolites, particularly aMT6g and its sulfated counterpart, is strongly correlated with the total plasma melatonin concentration over the collection period.[6][7] This makes urinary aMT6g a reliable and invaluable biomarker for assessing the timing (phase) and amplitude of endogenous melatonin production, providing a window into the function of the central circadian clock.[8][9] Its stability and the ease of urine sample collection make it a superior biomarker for epidemiological studies and clinical research on circadian dysregulation compared to markers like cortisol, which can be influenced by stress and other external factors.[10][11]

Section 2: The Biochemical Journey: From Tryptophan to Urinary aMT6g

The synthesis and excretion of aMT6g is a multi-step enzymatic process that begins with the essential amino acid tryptophan and culminates in renal clearance.


2.1 Melatonin Biosynthesis The synthesis of melatonin from tryptophan occurs primarily in the pinealocytes of the pineal gland and is a four-step enzymatic pathway.[12]

- **Tryptophan to 5-Hydroxytryptophan (5-HTP):** The process begins with the hydroxylation of tryptophan by tryptophan hydroxylase (TPH).[1]
- **5-HTP to Serotonin:** 5-HTP is then decarboxylated by aromatic L-amino acid decarboxylase to produce serotonin (5-hydroxytryptamine).[1]
- **Serotonin to N-acetylserotonin (NAS):** In the rate-limiting step, which is under circadian control, serotonin N-acetyltransferase (AA-NAT) acetylates serotonin to form NAS. The activity of this enzyme dramatically increases after the onset of darkness.[2]
- **NAS to Melatonin:** Finally, acetylserotonin O-methyltransferase (ASMT) methylates NAS to produce melatonin.[2]

2.2 Hepatic Metabolism and Glucuronidation Once in circulation, melatonin has a short half-life and is rapidly cleared by the liver.

- Phase I Metabolism (Hydroxylation): The vast majority of melatonin undergoes hydroxylation at the 6-position, catalyzed predominantly by the cytochrome P450 enzyme CYP1A2, to form 6-hydroxymelatonin.[\[13\]](#)
- Phase II Metabolism (Conjugation): This intermediate is then rapidly conjugated to increase its water solubility for excretion. This occurs via two main pathways:
 - Glucuronidation: UDP-glucuronosyltransferases (UGTs) conjugate 6-hydroxymelatonin with glucuronic acid to form **6-hydroxymelatonin glucuronide** (aMT6g).[\[13\]](#)[\[14\]](#)
 - Sulfation: Sulfotransferases (SULTs) conjugate 6-hydroxymelatonin with a sulfate group to form 6-hydroxymelatonin sulfate (aMT6s).[\[13\]](#)

Both aMT6g and aMT6s are then released into the bloodstream and efficiently filtered by the kidneys for excretion in the urine.[\[4\]](#)



[Click to download full resolution via product page](#)

Caption: Melatonin biosynthesis and metabolism pathway.

Section 3: Physiological Excretion Patterns: The Circadian Signature

The excretion of aMT6g follows a robust circadian rhythm that mirrors the nocturnal secretion of melatonin. Urinary concentrations are low during the daytime, begin to rise in the evening, peak during the night, and decline to baseline levels in the morning. This predictable pattern is fundamental to its use as a circadian biomarker.

A key metric derived from this pattern is the Dim Light Melatonin Onset (DLMO), which marks the start of the nocturnal melatonin secretory episode and is considered a reliable marker of the central circadian clock's timing. By collecting sequential urine samples (e.g., every 2-4 hours) in the evening, the onset of the rise in aMT6g excretion can be determined, providing a non-invasive estimate of the DLMO.

Time Period	Typical aMT6g Excretion Rate (ng/mg creatinine)	Description
Daytime (e.g., 08:00 - 20:00)	Low / Baseline	Reflects minimal pineal melatonin secretion.
Evening/Night (e.g., 20:00 - 08:00)	High / Acrophase	Reflects the active nocturnal secretion phase.
24-Hour Total	Varies significantly by individual	Total output is a marker of melatonin production capacity.

Note: Absolute values are highly variable between individuals and depend on the assay used. The rhythm and fold-change from day to night are the most critical parameters.

Section 4: Key Factors Modulating aMT6g Excretion

While the primary driver of aMT6g excretion is the endogenous circadian clock, several internal and external factors can significantly modulate this pattern. Understanding these influences is

critical for the accurate interpretation of aMT6g data in research and clinical settings.

Factor	Effect on aMT6g Excretion	Underlying Mechanism
Light Exposure	Acute Suppression (especially blue light)	Light signals transmitted from the retina to the SCN via the retinohypothalamic tract inhibit the neural output to the pineal gland, suppressing AA-NAT activity and melatonin synthesis. [1] [2]
Age	General Decrease with Advancing Age	Melatonin production capacity tends to decline with age, leading to lower overall excretion of its metabolites. [15]
Gender	Potential Differences	Some studies report variations in metabolite excretion between sexes, which may be linked to differences in body mass, metabolism, or renal clearance. [16] [17]
Pharmacokinetics	Alteration by Drugs	Drugs that induce or inhibit the CYP1A2 enzyme can alter the rate of melatonin metabolism, thereby affecting the ratio of melatonin to its metabolites and their excretion rates. [18]
Physiology	Increase at High Altitude	Ascent to high altitudes has been shown to increase nocturnal melatonin metabolite excretion, though the precise mechanism is not fully understood. [19]
Renal Function	Decreased Clearance	Impaired kidney function can reduce the clearance of aMT6g from the blood, affecting its urinary

concentration independently of
melatonin production.[20][21]

Section 5: Analytical Methodologies for Quantification

Accurate quantification of aMT6g is paramount. The two most prevalent methodologies are the Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). A critical prerequisite for measuring total melatonin production is the enzymatic hydrolysis (deconjugation) of both aMT6g and aMT6s back to the common parent molecule, 6-hydroxymelatonin.[5][18]

Quantification by Enzyme-Linked Immunosorbent Assay (ELISA)


ELISA is a high-throughput and cost-effective method based on antigen-antibody interactions. A competitive ELISA format is typically used to quantify 6-hydroxymelatonin following enzymatic deconjugation of urine samples.

Causality Behind the Protocol: The principle is competition. A known amount of enzyme-labeled antigen competes with the unlabeled antigen in the sample for a limited number of binding sites on a specific antibody coated onto a microplate. The amount of enzyme activity (measured by a color change) is therefore inversely proportional to the concentration of the antigen in the sample. Blocking is essential to prevent non-specific binding of reagents to the plate, and washing steps are critical to remove unbound components, ensuring that the final signal is specific to the bound antigen.

Experimental Protocol: Competitive ELISA for Total 6-Hydroxymelatonin

- Sample Preparation & Deconjugation:
 - Thaw urine samples and centrifuge to pellet any sediment.
 - To 100 μ L of urine supernatant, add 20 μ L of β -glucuronidase/arylsulfatase enzyme solution (from *Helix pomatia*). [18] This step is crucial as it cleaves both the glucuronide and sulfate moieties.

- Incubate at 37°C for at least 2 hours (or as optimized) to ensure complete hydrolysis.[\[5\]](#)
- Assay Procedure:
 - Prepare standards and quality controls and dilute them and the hydrolyzed samples in assay buffer.
 - Pipette 50 µL of each standard, control, and hydrolyzed sample into wells of an antibody-coated microplate.
 - Add 50 µL of enzyme-conjugated 6-hydroxymelatonin to each well.
 - Cover the plate and incubate for 2 hours at room temperature with gentle shaking.
 - Wash the plate 4 times with 300 µL/well of wash buffer.
 - Add 100 µL of TMB substrate solution to each well and incubate for 30 minutes in the dark.
 - Add 50 µL of stop solution to each well to terminate the reaction.
- Data Acquisition:
 - Read the absorbance of each well at 450 nm using a microplate reader.
 - Construct a standard curve by plotting the absorbance of the standards against their known concentrations.
 - Calculate the 6-hydroxymelatonin concentration in the samples by interpolating their absorbance values from the standard curve. Normalize to creatinine concentration to account for urine dilution.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for ELISA-based quantification.

High-Specificity Quantification by LC-MS/MS


LC-MS/MS is the gold standard for specificity and sensitivity, capable of distinguishing aMT6g from other structurally similar molecules. It physically separates compounds using liquid chromatography before detecting and quantifying them based on their unique mass-to-charge ratios.

Causality Behind the Protocol: This method provides unequivocal identification. The liquid chromatography (LC) step separates the analyte of interest (6-hydroxymelatonin after deconjugation) from the complex urine matrix, preventing ion suppression and interference. The tandem mass spectrometry (MS/MS) step then isolates the parent ion, fragments it, and detects specific fragment ions. This parent-fragment transition is unique to the molecule, providing extremely high confidence in its identity and quantity. The use of a stable isotope-labeled internal standard, which behaves identically during extraction and ionization but has a different mass, is crucial for correcting for any sample loss or matrix effects, ensuring a highly accurate and self-validating system.^[4]

Experimental Protocol: LC-MS/MS for Total 6-Hydroxymelatonin

- Sample Preparation & Deconjugation:
 - To 100 µL of urine, add a known amount of deuterated 6-hydroxymelatonin internal standard. This is critical for accurate quantification.^[18]
 - Perform enzymatic hydrolysis as described in the ELISA protocol (Step 1) to convert all conjugated forms to 6-hydroxymelatonin.^{[5][22]}
 - Perform a sample cleanup, typically using Solid Phase Extraction (SPE), to remove salts and other interfering substances that can disrupt the LC-MS/MS analysis.^[18]
 - Elute the analyte from the SPE cartridge and evaporate the solvent. Reconstitute the residue in the mobile phase.
- LC Separation:
 - Inject the prepared sample into an HPLC or UPLC system.

- Separate the analyte from matrix components on a reverse-phase C18 column using a gradient elution with a mobile phase (e.g., water with formic acid and acetonitrile with formic acid).[18]
- MS/MS Detection:
 - Introduce the column eluent into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive mode.
 - Monitor the specific mass transition for 6-hydroxymelatonin (parent ion → fragment ion) and its deuterated internal standard using Multiple Reaction Monitoring (MRM).
- Data Analysis:
 - Integrate the peak areas for the analyte and the internal standard.
 - Calculate the peak area ratio.
 - Quantify the analyte concentration in the sample by comparing its peak area ratio to a standard curve generated from samples with known concentrations. Normalize to urinary creatinine.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for LC-MS/MS-based quantification.

Section 6: Clinical and Research Applications

The measurement of aMT6g excretion patterns is a cornerstone of chronobiology research and has significant clinical implications.

- **Diagnosis of Circadian Rhythm Sleep-Wake Disorders (CRSWDs):** Quantifying the timing of the aMT6g rhythm is essential for diagnosing conditions like Delayed Sleep-Wake Phase Disorder (DSWPD) and Advanced Sleep-Wake Phase Disorder (ASWPD).[\[5\]](#)
- **Shift Work and Jet Lag Research:** aMT6g levels are used to objectively measure the degree of circadian misalignment experienced by shift workers and to assess the efficacy of countermeasures.[\[9\]](#)
- **Psychiatric and Neurodegenerative Disorders:** Aberrant aMT6g excretion patterns have been linked to major depression, bipolar disorder, and other conditions, providing insights into their pathophysiology.[\[8\]](#)[\[10\]](#)
- **Chronopharmacology:** Understanding a patient's circadian phase through aMT6g can help optimize the timing of drug administration (chronotherapy) to maximize efficacy and minimize toxicity, particularly in cancer treatment.[\[23\]](#)
- **Oncology:** Disrupted circadian rhythms, as measured by aMT6g, have been associated with increased risk and poorer prognosis for certain types of cancer.[\[24\]](#)

Section 7: Conclusion and Future Perspectives

6-hydroxymelatonin glucuronide is a robust, reliable, and non-invasive biomarker that provides an integrated measure of nocturnal melatonin production. Its well-defined circadian excretion pattern makes it an indispensable tool for researchers, scientists, and drug development professionals seeking to understand and quantify the human circadian clock. The choice between high-throughput ELISA and high-specificity LC-MS/MS allows for methodological flexibility depending on the study's requirements for scale and precision.

Future advancements will likely focus on simplifying sample collection and analysis, potentially through the development of point-of-care tests or the integration of aMT6g data with objective metrics from wearable technology to create a more comprehensive picture of an individual's circadian health.[\[3\]](#) As our understanding of the pervasive influence of the circadian system on

health and disease grows, the clinical and scientific significance of aMT6g will undoubtedly continue to expand.

References

- Xie, X., et al. (2022). Melatonin biosynthesis pathways in nature and its production in engineered microorganisms. *Synthetic and Systems Biotechnology*.
- Creative Proteomics. (n.d.). Melatonin Metabolism: How It Regulates Sleep and Circadian Rhythms.
- Arnao, M. B., & Hernández-Ruiz, J. (2019). Melatonin and Phytomelatonin: Chemistry, Biosynthesis, Metabolism, Distribution and Bioactivity in Plants and Animals—An Overview. *Molecules*. [\[Link\]](#)
- Xie, X., et al. (2022). Melatonin biosynthesis pathways in nature and its production in engineered microorganisms. *Synthetic and Systems Biotechnology*.
- Cardinali, D. P., & Pevet, P. (2022). Physiology of the Pineal Gland and Melatonin. *Endotext*. [\[Link\]](#)
- Fellenberg, A. J., et al. (1983). Gas chromatographic-mass spectrometric assay for 6-hydroxymelatonin sulfate and **6-hydroxymelatonin glucuronide** in urine. *Clinical Chemistry*. [\[Link\]](#)
- Claustrat, B., & Leston, J. (2015). Melatonin: Pharmacology, Functions and Therapeutic Benefits. *Current Neuropharmacology*. [\[Link\]](#)
- Mirick, D. K., & Davis, S. (2008). Melatonin as a biomarker of circadian dysregulation. *Cancer Epidemiology, Biomarkers & Prevention*. [\[Link\]](#)
- Gnoni, M., et al. (2024). Circadian Biomarkers in Humans: Methodological Insights into the Detection of Melatonin and Cortisol.
- Castelo-Branco, C., et al. (2019). Melatonin is a biomarker of circadian dysregulation and is correlated with major depression and fibromyalgia symptom severity. *Journal of Pain Research*. [\[Link\]](#)
- Mirick, D. K., & Davis, S. (2008). Melatonin as a Biomarker of Circadian Dysregulation. *Cancer Epidemiology, Biomarkers & Prevention*. [\[Link\]](#)

- Fellenberg, A. J., et al. (1983). Gas chromatographic-mass spectrometric assay for 6-hydroxymelatonin sulfate and **6-hydroxymelatonin glucuronide** in urine. ResearchGate. [\[Link\]](#)
- Ohki, S., et al. (2022). Development and Validation of an LC-MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin. Biological and Pharmaceutical Bulletin. [\[Link\]](#)
- Gabel, V., et al. (2021). Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. Journal of Chromatography B. [\[Link\]](#)
- Berglund, M., et al. (2011). Gender and age differences in mixed metal exposure and urinary excretion. Environmental Health Perspectives. [\[Link\]](#)
- BenchChem. (2025). Application Notes and Protocols for 6-Hydroxymelatonin Quantification in Preclinical Animal Models. BenchChem.
- Ohki, S., et al. (2022). Development and Validation of an LC–MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin. ResearchGate. [\[Link\]](#)
- Frisch, H., et al. (2004). Increase in 6-hydroxymelatonin excretion in humans during ascent to high altitudes. Journal of Pineal Research. [\[Link\]](#)
- Ma, X., et al. (2017). A novel enzyme-dependent melatonin metabolite in humans. Journal of Pineal Research. [\[Link\]](#)
- Gabel, V., et al. (2021). Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. ResearchGate. [\[Link\]](#)
- Lynn, K. L., et al. (1981). Factors affecting excretion of human urinary Tamm-Horsfall glycoprotein. Clinical Science. [\[Link\]](#)
- Eriksson, K. M., et al. (2001). Determination of Exogenous Melatonin and Its 6-hydroxy Metabolite in Human Plasma by Liquid Chromatography-Mass Spectrometry. Therapeutic Drug Monitoring. [\[Link\]](#)
- Bojkowski, C. J., et al. (1987). Melatonin secretion in humans by measuring its metabolite 6-sulfatoxymelatonin. ResearchGate. [\[Link\]](#)

- Ferrier, I. N., et al. (1985). The correlation between human plasma melatonin levels and urinary 6-hydroxymelatonin excretion. Clinica Chimica Acta. [\[Link\]](#)
- Bojkowski, C. J., et al. (1987). Melatonin secretion in humans assessed by measuring its metabolite, 6-sulfatoxymelatonin. Clinical Chemistry. [\[Link\]](#)
- Corsonello, A., et al. (2004). The effect of age and sex on metabolism and urinary excretion of antipyrine. Archives of Gerontology and Geriatrics. [\[Link\]](#)
- Creative Diagnostics. (n.d.). Direct ELISA Protocol. Creative Diagnostics. [\[Link\]](#)
- Protocols.io. (2018). ELISA Protocol. Protocols.io. [\[Link\]](#)
- Shargel, L., & Yu, A. B. C. (n.d.). Factors Affecting Renal Excretion or Renal Clearance. Pharmacy 180.
- Weiner, I. M., et al. (1964). FACTORS INFLUENCING RENAL EXCRETION OF FOREIGN ORGANIC ACIDS. American Journal of Physiology. [\[Link\]](#)
- Selkon, J. B., et al. (1983). Measurement of urinary lipopolysaccharide antibodies by ELISA as a screen for urinary tract infection. Journal of Clinical Pathology. [\[Link\]](#)
- de Baaij, J. H., et al. (2019). Genetic drivers of age-related changes in urinary magnesium excretion. American Journal of Physiology-Renal Physiology. [\[Link\]](#)
- Kielstein, J. T., & Zoccali, C. (2005). The clinical significance of asymmetric dimethylarginine. Seminars in Dialysis. [\[Link\]](#)
- Berglund, M., et al. (2011). Gender and age differences in mixed metal exposure and urinary excretion. ResearchGate. [\[Link\]](#)
- Patsnap. (2025). What are the factors affecting the ADME process?.
- Kahn, S. E., et al. (1976). Factors influencing sodium and water excretion in uremic man. Kidney International. [\[Link\]](#)
- Li, Y., et al. (2024). Identifying novel circadian rhythm biomarkers for diagnosis and prognosis of melanoma by an integrated bioinformatics and machine learning approach.

Frontiers in Endocrinology.

- Wang, C., et al. (2023). CARE as a wearable derived feature linking circadian amplitude to human cognitive functions. Nature Communications. [\[Link\]](#)
- Phillips, A. J. K., et al. (2020). Novel Approaches for Assessing Circadian Rhythmicity in Humans: A Review. Journal of Biological Rhythms. [\[Link\]](#)
- Guo, X., et al. (2023). Levels and clinical significance of the m6A methyltransferase METTL14 in patients with coronary heart disease. Annals of Medicine. [\[Link\]](#)
- Palesh, O., et al. (2018). Circadian rest-activity rhythm as an objective biomarker of patient-reported outcomes in patients with advanced cancer. Cancer. [\[Link\]](#)
- Wang, Y., et al. (2024). Clinical significance of the m6A methyltransferase METTL3 in peripheral blood of patients with coronary heart disease. BMC Cardiovascular Disorders. [\[Link\]](#)
- Radivoyevitch, T., et al. (2012). The significance of enzyme and transporter polymorphisms for imatinib plasma levels and achieving an optimal response in chronic myeloid leukemia patients. Journal of Clinical Oncology. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Melatonin Metabolism and Sleep - Creative Proteomics [\[creative-proteomics.com\]](https://creative-proteomics.com)
- 2. Physiology of the Pineal Gland and Melatonin - Endotext - NCBI Bookshelf [\[ncbi.nlm.nih.gov\]](https://ncbi.nlm.nih.gov)
- 3. CARE as a wearable derived feature linking circadian amplitude to human cognitive functions - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 4. Gas chromatographic-mass spectrometric assay for 6-hydroxymelatonin sulfate and 6-hydroxymelatonin glucuronide in urine - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)

- 5. Development and Validation of an LC-MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. The correlation between human plasma melatonin levels and urinary 6-hydroxymelatonin excretion - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Melatonin secretion in humans assessed by measuring its metabolite, 6-sulfatoxymelatonin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Melatonin: Pharmacology, Functions and Therapeutic Benefits - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Melatonin as a biomarker of circadian dysregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Melatonin is a biomarker of circadian dysregulation and is correlated with major depression and fibromyalgia symptom severity - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. Melatonin biosynthesis pathways in nature and its production in engineered microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
- 13. pdf.benchchem.com [pdf.benchchem.com]
- 14. A novel enzyme-dependent melatonin metabolite in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. The effect of age and sex on metabolism and urinary excretion of antipyrine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Gender and age differences in mixed metal exposure and urinary excretion - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. researchgate.net [researchgate.net]
- 18. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Increase in 6-hydroxymelatonin excretion in humans during ascent to high altitudes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. pharmacy180.com [pharmacy180.com]
- 21. The clinical significance of asymmetric dimethylarginine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. researchgate.net [researchgate.net]
- 23. Novel Approaches for Assessing Circadian Rhythmicity in Humans: A Review - PMC [pmc.ncbi.nlm.nih.gov]

- 24. Circadian rest-activity rhythm as an objective biomarker of patient-reported outcomes in patients with advanced cancer - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [An In-Depth Technical Guide to 6-Hydroxymelatonin Glucuronide Excretion Patterns in Humans]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1230386/docs#an-in-depth-technical-guide-to-6-hydroxymelatonin-glucuronide-excretion-patterns-in-humans]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)